Cas no 2694722-90-0 (3-{(furan-2-yl)methoxymethyl}-N-methylaniline)

• Product Name: 3-{(furan-2-yl)methoxymethyl}-N-methylaniline
• CAS No: 2694722-90-0
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5613919
• PubChem ID: 165947602
• Update Time: 2025-06-07

3-{(furan-2-yl)methoxymethyl}-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-{[(furan-2-yl)methoxy]methyl}-N-methylaniline
• EN300-33051256
• 2694722-90-0
• 3-{(furan-2-yl)methoxymethyl}-N-methylaniline

• Inchi： 1S/C13H15NO2/c1-14-12-5-2-4-11(8-12)9-15-10-13-6-3-7-16-13/h2-8,14H,9-10H2,1H3
• InChI Key： GMDSYGODBAMVKQ-UHFFFAOYSA-N
• SMILES： O(CC1=CC=CO1)CC1C=CC=C(C=1)NC

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.4Ų

Additional information on 3-{(furan-2-yl)methoxymethyl}-N-methylaniline

Introduction to 3-{(furan-2-yl)methoxymethyl}-N-methylaniline (CAS No: 2694722-90-0)

3-{(furan-2-yl)methoxymethyl}-N-methylaniline, identified by the chemical abstracts service number 2694722-90-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aniline derivatives, characterized by its unique structural motif that integrates a furan ring with a methoxymethyl substituent. The presence of these functional groups imparts distinct chemical properties, making it a subject of considerable interest in the development of novel therapeutic agents.

The structural framework of 3-{(furan-2-yl)methoxymethyl}-N-methylaniline consists of a benzene ring substituted with an anilino group at the N-position and a methoxymethyl moiety attached to the furan ring at the 2-position. This configuration suggests potential interactions with biological targets, particularly enzymes and receptors, which are critical for drug efficacy. The furan ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, may enhance binding affinity to specific protein targets, while the methoxymethyl group could influence metabolic stability and pharmacokinetic profiles.

In recent years, there has been growing interest in aniline derivatives as pharmacophores due to their diverse biological activities. Studies have demonstrated that modifications in the aniline core can lead to compounds with antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 3-{(furan-2-yl)methoxymethyl}-N-methylaniline positions it as a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to human health and disease. The furan ring, in particular, has been extensively studied for its role in various natural products and bioactive molecules. Its incorporation into pharmaceutical candidates can lead to enhanced bioavailability and improved target specificity. Additionally, the methoxymethyl group can serve as a site for further derivatization, allowing chemists to fine-tune the properties of the compound to meet specific therapeutic needs.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 3-{(furan-2-yl)methoxymethyl}-N-methylaniline. Molecular docking studies have been instrumental in predicting how this compound might interact with biological targets such as kinases, proteases, and ion channels. These studies have revealed that the structural features of 3-{(furan-2-yl)methoxymethyl}-N-methylaniline are well-suited for binding to several key targets implicated in various diseases.

The synthesis of 3-{(furan-2-yl)methoxymethyl}-N-methylaniline represents another area of active research. Given its complex structure, developing an efficient synthetic route is crucial for both academic and industrial applications. Researchers have explored various synthetic strategies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution processes, to construct the desired framework. These efforts have not only improved yield but also opened up new avenues for modifying the compound's structure.

In clinical settings, compounds like 3-{(furan-2-yl)methoxymethyl}-N-methylaniline are being evaluated for their potential therapeutic benefits. Preclinical studies have shown promising results in models of inflammation and cancer, suggesting that this compound may have significant clinical applications. However, further research is needed to fully understand its mechanism of action and long-term safety profile.

The integration of 3-{(furan-2-yl)methoxymethyl}-N-methylaniline into drug development pipelines also highlights the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. Such collaborations are essential for translating laboratory findings into tangible therapeutic solutions. By leveraging cutting-edge technologies and innovative approaches, researchers are paving the way for next-generation treatments based on compounds like 3-{(furan-2-yl)methoxymethyl}-N-methylaniline.

The future prospects for 3-{(furan-2-yl)methoxymethyl}-N-methylaniline are bright, with ongoing studies aimed at elucidating its full potential in drug discovery and development. As our understanding of biological systems continues to evolve, so too will our ability to harness compounds like this one for therapeutic purposes. Whether through targeted modifications or exploratory screening programs, 3-{(furan-2-yl)methoxymethyl}-N-methylaniline stands as a testament to the power of chemical innovation in addressing some of humanity's most pressing health challenges.